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An Inter-laboratory Comparison of Ytterbium lon Clock Frequencies

This guide provides an objective comparison of Ytterbium (Yb+) ion clock frequencies based on
peer-reviewed experimental data. It is intended for researchers, scientists, and professionals in
fields requiring high-precision time and frequency metrology. The guide summarizes key
performance metrics, outlines common experimental methodologies, and visualizes the
process of inter-laboratory frequency comparisons.

Data Presentation: Ytterbium lon Clock Frequency
Measurements

The following table summarizes absolute frequency and frequency ratio measurements for
Ytterbium ion clocks from various international laboratories. These values are crucial for the
future redefinition of the SI second and for fundamental physics research.[1][2][3] The data
highlights the remarkable consistency and decreasing uncertainty achieved in recent years.
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Experimental Protocols

The high accuracy of Ytterbium ion clocks is achieved through sophisticated experimental
setups and methodologies. A typical experiment involves the following key stages:

lon Trapping and Cooling: A single Ytterbium ion (typically the *’*Yb* isotope) is confined in a
radio-frequency Paul trap.[4][5] Laser cooling is applied to reduce the ion's motional energy
to near the quantum ground state, which minimizes Doppler shifts, a major source of
uncertainty.

Clock Transition Interrogation: An ultra-stable laser, narrowed to a sub-Hz linewidth, is used
to probe the chosen narrow optical clock transition. The electric quadrupole (E2) transition at
435.5 nm and the electric octupole (E3) transition at 467 nm are common choices due to
their extremely narrow natural linewidths. The laser frequency is scanned across the atomic
resonance to determine its center frequency.

Frequency Measurement with an Optical Frequency Comb: A femtosecond optical frequency
comb acts as a precise ruler to measure the optical frequency of the clock laser. The comb
phase-coherently links the high optical frequency (hundreds of THz) to a microwave
reference standard, such as a hydrogen maser or a cesium fountain clock, whose frequency
is traceable to the Sl second.

Systematic Shift Evaluation: Numerous environmental factors can shift the clock's frequency.
These systematic shifts must be carefully evaluated and corrected for. Key shifts include the
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quadratic Zeeman shift from magnetic fields, the electric quadrupole shift from stray electric
field gradients, and the black-body radiation (BBR) Stark shift from the thermal environment.
The total systematic uncertainty is a critical metric for the clock's accuracy.

« Inter-laboratory Comparison: To validate the accuracy and consistency of these clocks, their
frequencies are compared. This can be done locally by measuring frequency ratios against
other optical clocks, or remotely between different laboratories. Remote comparisons utilize
techniques such as phase-stabilized optical fiber links or satellite-based methods like
Precise Point Positioning (PPP) with GPS signals.

Visualization of Inter-laboratory Comparison
Workflow

The following diagram illustrates a typical workflow for a remote comparison of two Ytterbium
ion clocks located in different laboratories.
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Caption: Workflow for a remote frequency comparison of Ytterbium ion clocks via GPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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